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Compound of Interest

Compound Name: Menadiol diphosphate

Cat. No.: B1201563

Introduction

Vitamin K is an essential fat-soluble vitamin crucial for the synthesis of proteins required for
blood coagulation and bone metabolism.[1][2][3] Its deficiency can lead to impaired blood
clotting and an increased risk of hemorrhage.[1] Menadiol diphosphate, a water-soluble
synthetic analog of vitamin K (sometimes referred to as Vitamin K4), serves as a valuable tool
for researchers studying vitamin K metabolism and deficiency.[1][4][5] Unlike natural forms of
vitamin K (K1 and K2) which require bile salts for absorption, menadiol diphosphate's water
solubility allows for absorption from the gastrointestinal tract without dependence on bile,
making it particularly useful in models of obstructive jaundice or malabsorption.[4][6]

Mechanism of Action

Menadiol diphosphate is a pro-vitamin that is metabolically converted into an active form of
vitamin K. In the body, it is hydrolyzed to menadiol and then converted to menaquinone-4 (MK-
4), a biologically active form of vitamin K2.[5][7][8] This active form serves as an essential
cofactor for the enzyme gamma-glutamyl carboxylase (GGCX).[7][8][9] GGCX catalyzes the
post-translational carboxylation of specific glutamic acid (Glu) residues into gamma-
carboxyglutamic acid (Gla) on vitamin K-dependent proteins (VKDPSs).[3][9] This carboxylation
is critical for the biological activity of these proteins, enabling them to bind calcium and
participate in processes like the blood coagulation cascade.[1][3][8] Key VKDPs include
coagulation factors Il (prothrombin), VII, IX, and X.[6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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